Cas no 942603-57-8 ((2-methylidene-hexahydro-1H-pyrrolizin-7a-yl)met hanol)

(2-methylidene-hexahydro-1H-pyrrolizin-7a-yl)met hanol structure
942603-57-8 structure
Product Name:(2-methylidene-hexahydro-1H-pyrrolizin-7a-yl)met hanol
CAS No:942603-57-8
MF:C9H15NO
MW:153.221502542496
CID:5303826
PubChem ID:102079376
Update Time:2026-03-10

(2-methylidene-hexahydro-1H-pyrrolizin-7a-yl)met hanol Chemical and Physical Properties

Names and Identifiers

    • (2-methylidene-hexahydro-1H-pyrrolizin-7a-yl)met hanol
    • 1H-Pyrrolizine-7a(5H)-methanol, tetrahydro-2-methylene-
    • (2-Methylene-tetrahydro-pyrrolizin-7a-yl)-methanol
    • (6-methylene-2,3,5,7-tetrahydro-1H-pyrrolizin-8-yl)methanol
    • DTXSID901215489
    • 942603-57-8
    • Tetrahydro-2-methylene-1H-pyrrolizine-7a(5H)-methanol
    • SY345630
    • SY345629
    • MFCD29966004
    • (R)-(2-Methylenehexahydro-1H-pyrrolizin-7a-yl)methanol
    • (2-methylidene-hexahydro-1H-pyrrolizin-7a-yl)methanol
    • EN300-7771057
    • DB-388594
    • (6-methylidene-2,3,5,7-tetrahydro-1H-pyrrolizin-8-yl)methanol
    • OCC12CCCN1CC(=C)C2
    • (S)-(2-Methylenehexahydro-1H-pyrrolizin-7a-yl)methanol
    • SCHEMBL16757308
    • F89082
    • Inchi: 1S/C9H15NO/c1-8-5-9(7-11)3-2-4-10(9)6-8/h11H,1-7H2
    • InChI Key: IKSFAPINKBLLEN-UHFFFAOYSA-N
    • SMILES: N12CC(=C)CC1(CO)CCC2

Computed Properties

  • Exact Mass: 153.115364102g/mol
  • Monoisotopic Mass: 153.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 23.5Ų

(2-methylidene-hexahydro-1H-pyrrolizin-7a-yl)met hanol Pricemore >>

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